Cas no 88444-17-1 (Pentanedioic acid, 3-hydroxy-3-(10-hydroxydecyl)-)
88444-17-1 structure
Product Name:Pentanedioic acid, 3-hydroxy-3-(10-hydroxydecyl)-
CAS No:88444-17-1
MF:C15H28O6
MW:304.379225730896
CID:632539
PubChem ID:71318006
Update Time:2025-04-19
Pentanedioic acid, 3-hydroxy-3-(10-hydroxydecyl)- Chemical and Physical Properties
Names and Identifiers
-
- Pentanedioic acid, 3-hydroxy-3-(10-hydroxydecyl)-
- 3-hydroxy-3-(10-hydroxydecyl)pentanedioic acid
- DTXSID00748192
- 88444-17-1
- SCHEMBL10941739
-
- Inchi: 1S/C15H28O6/c16-10-8-6-4-2-1-3-5-7-9-15(21,11-13(17)18)12-14(19)20/h16,21H,1-12H2,(H,17,18)(H,19,20)
- InChI Key: QVKPUSATTOPQLZ-UHFFFAOYSA-N
- SMILES: OC(CC(=O)O)(CC(=O)O)CCCCCCCCCCO
Computed Properties
- Exact Mass: 304.18858861g/mol
- Monoisotopic Mass: 304.18858861g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 14
- Complexity: 287
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 115Ų
Pentanedioic acid, 3-hydroxy-3-(10-hydroxydecyl)- Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
88444-17-1 (Pentanedioic acid, 3-hydroxy-3-(10-hydroxydecyl)-) Related Products
- 625-08-1(b-Hydroxyisovaleric Acid)
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- 503-49-1(Meglutol)
- 150-96-9(3-Hydroxy-3-methylpentanoic acid)
- 40309-49-7(3-hydroxy-5-methylhexanoic acid)
- 5980-21-2(3-Hydroxy-4-methylpentanoic Acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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